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Compound of Interest

Compound Name: Allyl mercaptan

Cat. No.: B1201943 Get Quote

An In-depth Technical Guide to Allyl Mercaptan: IUPAC Nomenclature, Synonyms, and

Biological Activity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of allyl mercaptan, a naturally

occurring organosulfur compound found in garlic and other Allium species. This document

details its nomenclature according to the International Union of Pure and Applied Chemistry

(IUPAC), lists its common synonyms, and presents its key physicochemical properties in a

structured format. Furthermore, this guide outlines detailed experimental protocols for its

synthesis and for assessing its biological activity as a histone deacetylase (HDAC) inhibitor and

an inhibitor of cholesterol synthesis, areas of significant interest in drug development.

IUPAC Nomenclature and Synonyms
The systematic name for allyl mercaptan as defined by IUPAC is prop-2-ene-1-thiol[1].

However, it is commonly referred to by a variety of synonyms in scientific literature and

commercial contexts. A comprehensive list of these names is provided below to aid in literature

searches and material identification.

Common Synonyms:

2-Propene-1-thiol[1][2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1201943?utm_src=pdf-interest
https://www.benchchem.com/product/b1201943?utm_src=pdf-body
https://www.benchchem.com/product/b1201943?utm_src=pdf-body
https://www.benchchem.com/product/b1201943?utm_src=pdf-body
https://www.benchchem.com/pdf/Preliminary_Studies_on_Cholesterol_Biosynthesis_Inhibitors_in_HepG2_Cells_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Preliminary_Studies_on_Cholesterol_Biosynthesis_Inhibitors_in_HepG2_Cells_A_Technical_Guide.pdf
https://patents.google.com/patent/CN105272902A/en
https://patents.google.com/patent/US3503940A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Allylthiol[1][3]

Allyl sulfhydrate[1]

Allyl thioalcohol[1]

3-Mercaptopropene[1]

2-Propenyl mercaptan[1]

CH2=CHCH2SH[1][3]

The relationship between the IUPAC name and its primary synonyms is illustrated in the

diagram below.

Nomenclature of Allyl Mercaptan

prop-2-ene-1-thiol

Allyl Mercaptan

is commonly known as

2-Propene-1-thiol

is synonymous with

Allylthiol

is synonymous with
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is synonymous with

2-Propenyl mercaptan

is synonymous with
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Caption: Logical relationship between the IUPAC name and common synonyms for allyl
mercaptan.

Physicochemical Properties
A summary of the key quantitative physical and chemical properties of allyl mercaptan is

presented in the table below for easy reference and comparison.
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Property Value Reference(s)

Molecular Formula C₃H₆S [1][4][5]

Molecular Weight 74.14 g/mol [4][5][6]

CAS Number 870-23-5 [1]

Appearance
Clear, light brown or colorless

to light yellow liquid
[1][7]

Odor Strong, pungent, garlic-like [5][8]

Boiling Point 65-68 °C at 760 mmHg [1][6][7]

Density 0.888 - 0.930 g/mL at 25 °C [1][6][9]

Refractive Index 1.470 - 1.491 at 20 °C [1][6][9]

Flash Point -15.56 °C (closed cup) [6]

Solubility

Slightly soluble in water;

miscible in alcohol, oil, and

ether.

[1][5]

Experimental Protocols
This section provides detailed methodologies for the synthesis of allyl mercaptan and for

conducting key biological assays to evaluate its activity.

Synthesis of Allyl Mercaptan
A general one-step method for the synthesis of mercaptans from their corresponding halides

can be adapted for the preparation of allyl mercaptan. This procedure utilizes the reaction of

allyl chloride with sodium hydrosulfide in the presence of a phase transfer catalyst.

Materials:

Allyl chloride

Sodium hydrosulfide (NaSH)
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N,N-dimethylformamide (DMF)

Tetrabutylammonium bromide (TBAB)

Nitrogen gas

Deionized water

Organic solvent for extraction (e.g., diethyl ether)

Saturated brine solution

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

In a two-necked round-bottom flask equipped with a magnetic stirrer and under a nitrogen

atmosphere, add allyl chloride (0.02 mol), sodium hydrosulfide (0.02-0.04 mol),

tetrabutylammonium bromide (1-2 g), and DMF (50-80 mL).

Stir the reaction mixture at room temperature for 8-10 hours.

After the reaction is complete, add 50-100 mL of deionized water to the flask.

Transfer the mixture to a separatory funnel and extract the aqueous phase with an organic

solvent (e.g., diethyl ether).

Wash the combined organic extracts with a saturated brine solution.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate the solvent under reduced pressure to obtain the crude product.

The crude allyl mercaptan can be further purified by column chromatography.

The following diagram illustrates the general workflow for the synthesis of allyl mercaptan.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b1201943?utm_src=pdf-body
https://www.benchchem.com/product/b1201943?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Workflow for Allyl Mercaptan

Start
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Caption: General experimental workflow for the synthesis of allyl mercaptan.
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Histone Deacetylase (HDAC) Inhibition Assay
Allyl mercaptan has been identified as a potent inhibitor of histone deacetylases (HDACs).

The following fluorometric assay can be used to determine its inhibitory activity.

Materials:

Recombinant human HDAC enzyme

HDAC Assay Buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl₂)

Fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC)

Developer (e.g., Trypsin)

Stop Solution (e.g., Trichostatin A, a potent HDAC inhibitor)

Allyl mercaptan

96-well black microplate

Microplate reader with fluorescence capabilities

Procedure:

Prepare serial dilutions of allyl mercaptan in the HDAC Assay Buffer.

In a 96-well black microplate, add the HDAC Assay Buffer, the diluted allyl mercaptan (or

vehicle control), and the diluted recombinant HDAC enzyme.

Incubate the plate at 37°C for 15 minutes.

Initiate the reaction by adding the fluorogenic HDAC substrate to all wells.

Incubate the plate at 37°C for 30 minutes.

Stop the reaction and develop the fluorescent signal by adding the Developer solution

containing a stop solution to each well.
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Incubate the plate at room temperature for 15 minutes, protected from light.

Measure the fluorescence using a microplate reader (excitation: 355-360 nm, emission: 460

nm).

Calculate the percentage of inhibition for each concentration of allyl mercaptan relative to

the vehicle control and determine the IC₅₀ value.

The workflow for the HDAC inhibition assay is depicted below.
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HDAC Inhibition Assay Workflow
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Cholesterol Synthesis Inhibition Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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